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An In-depth Technical Guide to the Discovery and History of Thioxanthene Derivatives,

Including Pimethixene

Introduction to Thioxanthene Derivatives
Thioxanthene derivatives are a class of chemical compounds characterized by a tricyclic

structure, which is closely related to that of phenothiazines.[1][2] The key structural difference

is the substitution of the nitrogen atom at position 10 in the phenothiazine ring with a carbon

atom that is double-bonded to a side chain.[1][2] This class of compounds, first synthesized in

the late 1950s, was developed with the aim of creating drugs with antipsychotic properties,

similar to phenothiazines, but with an improved side-effect profile.[3][4]

Thioxanthenes are primarily known for their use as typical antipsychotics in the treatment of

schizophrenia and other psychotic disorders.[1] Their therapeutic effects are largely attributed

to their ability to antagonize dopamine D2 receptors in the brain.[1][2] However, they also

interact with other receptors, including serotonergic, histaminergic, and adrenergic receptors,

which contributes to their broader pharmacological profile and side effects.[2][5]

The Dawn of Thioxanthenes: A Historical
Perspective
The development of thioxanthene derivatives was a direct outcome of the "golden age" of

psychopharmacology in the 1950s, which began with the discovery of chlorpromazine, the first
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antipsychotic drug.[3][4] While chlorpromazine revolutionized psychiatric care, its use was

associated with significant side effects.[1] This spurred the search for new compounds with

similar efficacy but better tolerability.

Intensive research into "carbon-analogues" of phenothiazines led to the synthesis of

thioxanthenes.[4] The first thioxanthene to be introduced to the market was Chlorprothixene,

which became available in Scandinavia in 1959.[1][4] This was followed by the introduction of

more potent derivatives such as Clopenthixol in 1961, and later Thiothixene and Flupenthixol.

[1][4] These compounds proved to be effective in managing the symptoms of schizophrenia,

including delusions and hallucinations.[1]

Pimethixene: A Thioxanthene with a Unique Profile
Pimethixene is a thioxanthene derivative that was originally developed for the treatment of

hyperactivity, anxiety, sleep disorders, and allergies.[6] Unlike the more traditional thioxanthene

antipsychotics, Pimethixene's primary clinical applications have been as an antihistamine and

anticholinergic agent.[6][7] It has also been used as a bronchodilator and for anesthesia.[6]

Historically, Pimethixene was sold in France in the 1970s in combination with pholcodine as an

antitussive under the brand name Salvodex.[6] It is still available in Brazil as a standalone

product called Muricalm for the treatment of bronchitis.[6][8]

Chemical Structure
Pimethixene's IUPAC name is 1-Methyl-4-(9H-thioxanthen-9-ylidene)piperidine.[6] Its chemical

formula is C19H19NS.[6]

Mechanism of Action
Thioxanthene Antipsychotics
The primary mechanism of action for the antipsychotic effects of thioxanthene derivatives is the

blockade of dopamine D2 receptors in the mesolimbic pathway of the brain.[1][9] This

antagonism reduces the effects of dopamine, which is believed to be hyperactive in psychotic

states.[1] Thioxanthenes also have an alpha-adrenergic blocking effect and can suppress the

release of various hypothalamic and hypophyseal hormones.[1][4]
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Caption: Dopamine D2 receptor antagonism by thioxanthene derivatives.

Pimethixene's Multifaceted Mechanism
Pimethixene exhibits a more diverse pharmacological profile. Its primary actions are:

Antihistaminic: It acts as a potent antagonist of histamine H1 receptors.[7][10] This action is

responsible for its effectiveness in treating allergic conditions by preventing histamine from

binding to its receptors, thereby reducing symptoms like itching and swelling.[7][10]

Anticholinergic: Pimethixene also blocks muscarinic acetylcholine receptors.[7][10] This

anticholinergic activity contributes to its use as a bronchodilator and can cause side effects

such as dry mouth and blurred vision.[10][11]

Serotonin Receptor Antagonism: It is a highly potent, non-selective antagonist of the

serotonin 5-HT2B receptor.[6] This property has been a point of interest for further drug

development, with the selective 5-HT2B receptor antagonist BF-1 being derived from

Pimethixene.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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